2-Bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane

• IUPAC Name: 2-bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane
• InChI: InChI=1S/C4H2Br2F6/c5-1-2(6,3(7,8)9)4(10,11)12/h1H2
• InChI Key: RSOPEIVMXGUUEX-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(F)(F)F)(C(F)(F)F)Br)Br
• Molecular Formula: C4H2Br2F6
• DSSTOX Substance ID: DTXSID10378823
• Molecular Weight: 323.86 g/mol
• CAS RN: 247220-90-2

Description

2-Bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane, or 2-BBHFP, is a halogenated hydrocarbon that has been studied for its potential in a variety of scientific and industrial applications. This compound is a colorless and volatile liquid that is highly soluble in organic solvents and can be used as a solvent itself. 2-BBHFP is an important intermediate in the synthesis of pharmaceuticals, pesticides, and other organic compounds. It is also used in some research applications to study the effects of halogenated hydrocarbons on biological systems.

Scientific Research Applications

Chemical Synthesis and Rearrangements

A study by Alliot et al. (2013) highlights a novel rearrangement of 2-bromo-1-(bromomethyl)ethyl esters into 2-oxopropyl derivatives, showcasing the chemical reactivity and potential applications of bromomethyl compounds in synthesis (Alliot, Gravel, & Doris, 2013).

Photodissociation Studies

Photodissociation dynamics of compounds closely related to 2-Bromo-2-(bromomethyl)-1,1,1,3,3,3-hexafluoropropane have been studied, such as the work by Indulkar et al. (2011), which provides insights into the photochemical behavior of brominated hexafluoropropanes (Indulkar et al., 2011).

Materials Science Applications

Research by Fitch et al. (2003) on the synthesis and characterization of new fluorine-containing polyethers using highly fluorinated monomers demonstrates the importance of fluorinated compounds, including this compound, in developing materials with low dielectric properties and high thermal stability (Fitch et al., 2003).

Catalysis and Reaction Mechanisms

The work by Shimizu et al. (2009) on palladium-catalyzed double cross-coupling reactions highlights the utility of vic-bromo(bromomethyl)arenes, closely related to the compound , in synthesizing complex molecular structures efficiently (Shimizu, Tomioka, Nagao, & Hiyama, 2009).

Fluorine Chemistry

A study by Jiang et al. (2003) on the synthesis of trifluoromethyl-substituted polyfunctionalized cyclopropanes using 2-bromo-3,3,3-trifluoropropene, a compound similar to this compound, showcases the role of such compounds in the development of fluorine chemistry and the synthesis of fluorinated molecules (Jiang, Zhang, & Xiong, 2003).